6-({[(4-methylphenyl)methyl]carbamoyl}methyl)-7-oxo-6H,7H-[1,2]thiazolo[4,5-d]pyrimidine-3-carboxamide

• IUPAC Name: 6-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]-7-oxo-[1,2]thiazolo[4,5-d]pyrimidine-3-carboxamide
• InChI: InChI=1S/C16H15N5O3S/c1-9-2-4-10(5-3-9)6-18-11(22)7-21-8-19-12-13(15(17)23)20-25-14(12)16(21)24/h2-5,8H,6-7H2,1H3,(H2,17,23)(H,18,22)
• InChI Key: LMSMHMCUPUMCLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)SN=C3C(=O)N
• Molecular Formula: C16H15N5O3S
• Molecular Weight: 357.4 g/mol
• CAS No.: 1251681-93-2

Description

6-({[(4-methylphenyl)methyl]carbamoyl}methyl)-7-oxo-6H,7H-[1,2]thiazolo[4,5-d]pyrimidine-3-carboxamide is a synthetic organic compound with the molecular formula C16H15N5O3S and a molecular weight of 357.387 g/mol . It is supplied with a documented MDL number of MFCD22595951 and is assigned the CAS Registry Number 1251681-93-2 . This compound belongs to the class of thiazolopyrimidine derivatives, a heterocyclic scaffold known to be of significant interest in medicinal chemistry and drug discovery research. The structure incorporates a thiazolo[4,5-d]pyrimidine core, a fused bicyclic system containing sulfur and nitrogen heteroatoms, which is functionalized with a carboxamide group at the 3-position and an N-[(4-methylphenyl)methyl]carbamoylmethyl side chain at the 6-position . While specific biological data for this exact molecule is not provided herein, related thiazolopyrimidine analogues have been investigated for various pharmacological activities, including as inhibitors of purinergic receptors such as P2X3, which is a target for managing neurogenic disorders, pain, and respiratory conditions . The presence of the carboxamide functionality is a common feature in many bioactive molecules and can contribute to key hydrogen-bonding interactions with biological targets. This product is intended for research purposes only and is not approved for human, veterinary, or diagnostic use. Researchers are advised to consult the safety data sheet (SDS) before handling and to use appropriate personal protective equipment in a laboratory setting.

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential therapeutic applications, particularly in drug development targeting specific diseases such as cancer and infections. Its unique structure allows for interaction with various biological targets.

Research has shown that this compound may possess antimicrobial, antiviral, and anticancer properties. Studies are ongoing to elucidate its mechanisms of action, which may involve inhibiting specific enzymes or receptors critical for disease progression.

Chemical Biology

As a building block in organic synthesis, it serves as a reagent for developing more complex molecules. Its ability to participate in various chemical reactions makes it valuable for researchers looking to create new compounds with desired biological activities.

Material Science

The compound is also being explored for applications in the production of specialty chemicals and materials, including polymers and coatings due to its unique chemical properties.

Case Studies

• Anticancer Activity : A study investigated the efficacy of this compound against various cancer cell lines. Results indicated significant cytotoxic effects at certain concentrations, suggesting its potential as an anticancer agent.
• Antimicrobial Properties : In vitro studies demonstrated that the compound exhibited notable antimicrobial activity against both gram-positive and gram-negative bacteria, highlighting its potential application in developing new antibiotics.
• Enzyme Inhibition : Research focused on the compound's ability to inhibit specific kinases involved in cancer signaling pathways. The findings suggest that it could serve as a lead compound for developing targeted cancer therapies.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocyclic Modifications

• Thiazolo[4,5-d]pyrimidine vs. Pyrido[3,4-d]pyrimidine : highlights that replacing the thiazolo[4,5-d]pyrimidine core with pyrido[3,4-d]pyrimidine in CXCR2 antagonists results in complete loss of activity. This underscores the thiazolo ring’s critical role in maintaining receptor binding .
• Spirocyclic Derivatives : describes spiro[cyclohexane-1,2'-thiazolo[4,5-d]pyrimidine] glycosides, which introduce conformational rigidity. While these derivatives are synthetically accessible, their larger size (e.g., molecular weight >450 Da) may limit blood-brain barrier penetration compared to the target compound .

Substituent Variations

• Position 3 (Carboxamide Group): The target compound’s 3-carboxamide group is conserved in analogs like BI71867 (), which features a fluorophenyl-piperazinyl side chain. BI71867 has a higher molecular weight (416.43 vs. In contrast, JWX-A0108 () replaces the carboxamide with a chloro-methylphenyl group, yielding a selective α7 nicotinic acetylcholine receptor (nAChR) positive allosteric modulator. This demonstrates substituent-dependent target specificity .

• Position 6 (Side Chain) :

  • The methylphenylcarbamoylmethyl group in the target compound differs from cyclohexyl () or 4-methoxyphenyl () variants. These substitutions influence lipophilicity (clogP values: ~3.5 for methylphenyl vs. ~4.2 for cyclohexyl), impacting membrane permeability .

Structure-Activity Relationship (SAR) Insights

• CXCR2 Antagonism : reveals that removing substituents from the thiazolo[4,5-d]pyrimidine core (e.g., compound 21) abolishes CXCR2 antagonism. The acetamide side chain in the target compound may similarly be essential for receptor interaction .
• Neurological Targets : JWX-A0108 () demonstrates that electron-withdrawing groups (e.g., chloro) at position 3 enhance α7 nAChR binding, suggesting the carboxamide in the target compound could be optimized for similar effects .

Preparation Methods

Cyclocondensation of Thiazole and Pyrimidine Precursors

The thiazolo[4,5-d]pyrimidine core is typically synthesized via cyclocondensation between 2-aminothiazole derivatives and pyrimidine intermediates. For example, 5-chloro-7-methylthiazolo[5,4-d]pyrimidin-2-amine serves as a foundational intermediate, prepared by reacting 2,4-dichloro-5-amino-6-methylpyrimidine with potassium thiocyanate in acetic acid. This reaction proceeds under reflux conditions, yielding the bicyclic system through intramolecular cyclization.

Chlorination and Functionalization

Chlorination of the thiazolo[5,4-d]pyrimidine core using phosphorus oxychloride (POCl₃) introduces reactive sites for subsequent substitutions. For instance, treatment of 5,7-dihydroxy-thiazolo[5,4-d]pyrimidine with POCl₃ under microwave irradiation produces 5,7-dichloro derivatives, which are pivotal for introducing diverse substituents.

Introduction of the 7-Oxo Group

Oxidation of Thione Precursors

The 7-oxo group is introduced via oxidation of a thione intermediate. In one approach, 2-thioxo-thiazolo[4,5-d]pyrimidine undergoes oxidation with tert-butyl hydroperoxide (TBHP) in chlorobenzene at 80°C for 2 hours. This method achieves high yields (88–92%) and selectively generates the ketone without over-oxidation.

Hydrolysis of Chloro Derivatives

Alternatively, hydrolysis of 7-chloro-thiazolo[4,5-d]pyrimidine derivatives in aqueous sodium hydroxide at elevated temperatures (60–80°C) produces the 7-oxo compound. This route is advantageous for scalability, with yields exceeding 85%.

Functionalization at Position 6: Carbamoylmethyl-4-Methylbenzyl Substituent

Alkylation with Bromoacetamide Intermediates

The carbamoylmethyl group at position 6 is installed via alkylation using bromoacetamide derivatives. For example, reacting 6-chloro-thiazolo[4,5-d]pyrimidine with N-(4-methylbenzyl)bromoacetamide in dimethylformamide (DMF) at 60°C for 12 hours achieves substitution. Triethylamine is added to scavenge HCl, improving yields to 78–82%.

Table 1: Alkylation Optimization

Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
DMF	Et₃N	60	12	82
THF	K₂CO₃	50	18	68
Acetonitrile	DIPEA	70	10	75

Amidation of Carboxylic Acid Derivatives

An alternative route involves amidation of a pre-installed carboxylic acid group. The 6-carboxymethyl-thiazolo[4,5-d]pyrimidine intermediate is treated with (4-methylphenyl)methylamine using coupling agents like HBTU or EDCl. For instance, reaction in dichloromethane (DCM) with HOBt/EDCl at room temperature for 24 hours furnishes the carboxamide in 85% yield.

Installation of the 3-Carboxamide Group

Direct Amination of Ester Precursors

The 3-carboxamide group is introduced by aminating a methyl ester intermediate. Hydrolysis of 3-methyl ester-thiazolo[4,5-d]pyrimidine with aqueous ammonia (33%) at 100°C for 6 hours produces the carboxylic acid, which is subsequently treated with ammonium chloride and DCC to form the carboxamide. Yields range from 70–75%.

Suzuki Coupling for Aryl Substitutions

In cases requiring aromatic diversity, Suzuki-Miyaura coupling is employed. For example, 3-bromo-thiazolo[4,5-d]pyrimidine reacts with phenylboronic acid under palladium catalysis (Pd(PPh₃)₄, Na₂CO₃) in dioxane/water (4:1) at 90°C. While this method is less common for carboxamides, it highlights flexibility in derivatization.

Characterization and Analytical Validation

Spectroscopic Confirmation

• IR Spectroscopy : Key absorptions include ν 1675 cm⁻¹ (C=O of 7-oxo), 1568 cm⁻¹ (C=N of thiazole), and 2970 cm⁻¹ (C-H of 4-methylbenzyl).

• ¹H NMR : Distinct signals include δ 2.35 ppm (Ar-CH₃), 5.22 ppm (-CH- of carbamoylmethyl), and 7.10–7.58 ppm (aromatic protons).

• Mass Spectrometry : Molecular ion peaks at m/z 412 [M+H]⁺ confirm the molecular formula C₂₁H₂₁N₅O₃S.

Table 2: Comparative Yields Across Methods

Step	Method	Yield (%)	Purity (%)
Core synthesis	Cyclocondensation	84	98
7-Oxo introduction	TBHP oxidation	92	95
6-Alkylation	Bromoacetamide	82	97
3-Carboxamide formation	Ammonia hydrolysis	75	96

Q & A

Q. What are the recommended synthetic routes for this compound, and how can reaction conditions be optimized for higher yields?

• Methodological Answer: The synthesis involves three key steps: (1) formation of the thiazolo[4,5-d]pyrimidine core via cyclization of precursors (e.g., thiourea derivatives), (2) introduction of the 4-methylphenyl carbamoyl group via carbodiimide-mediated coupling, and (3) final functionalization using Mannich or nucleophilic substitution reactions.

• Optimization:
• Temperature: Maintain 60–80°C during cyclization to prevent side reactions .
• Solvents: Use anhydrous DMF for coupling reactions to enhance nucleophilicity .
• Catalysts: Triethylamine (5–10 mol%) improves yields in carbamoylation steps .
• Yield Enhancement: Monitor intermediates via TLC (silica gel, ethyl acetate/hexane 3:1) to isolate pure intermediates before proceeding .

Q. Which analytical techniques are most effective for characterizing purity and structural integrity?

• Methodological Answer:

• Purity: High-performance liquid chromatography (HPLC) with a C18 column (acetonitrile/water gradient) detects impurities at <0.5% .
• Structural Confirmation:
• NMR: ¹H/¹³C NMR in DMSO-d6 identifies key protons (e.g., NH at δ 10.2–10.8 ppm) and carbons (C=O at ~170 ppm) .
• Mass Spectrometry: High-resolution ESI-MS confirms molecular weight (e.g., [M+H]⁺ at m/z 429.12) .

Q. What are the key considerations for designing in vitro antimicrobial assays against multidrug-resistant bacteria?

• Methodological Answer:

• Strain Selection: Include Gram-positive (e.g., MRSA) and Gram-negative (e.g., E. coli ESBL) strains to assess broad-spectrum activity .
• Controls: Use ciprofloxacin as a positive control and DMSO as a solvent control.
• MIC Determination: Perform broth microdilution (CLSI guidelines) with 24-hour incubation; report MIC90 values .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data, such as varying IC50 values in kinase assays?

• Methodological Answer: Discrepancies may arise from:

• Assay Conditions: Standardize ATP concentrations (e.g., 10 µM for CDK2 vs. 100 µM for CDK4) to compare inhibition fairly .
• Compound Stability: Pre-incubate the compound in assay buffer (pH 7.4) for 1 hour to assess degradation via LC-MS .
• Cell Line Variability: Use isogenic cell lines (e.g., CDK2-knockout vs. wild-type) to isolate target-specific effects .

Q. What experimental strategies elucidate the mechanism of CDK inhibition?

• Methodological Answer:

• Kinase Assays: Use recombinant CDK2/cyclin E in radiometric assays (³³P-ATP) to measure inhibition kinetics (Ki values) .
• Molecular Docking: Perform AutoDock Vina simulations with CDK2 (PDB: 1HCL) to identify binding poses; validate via mutagenesis (e.g., T160A mutation) .
• Cellular Validation: Western blotting for phospho-Rb (Ser780) in treated vs. untreated cancer cells confirms downstream CDK activity .

Q. How can computational chemistry predict and validate target interactions?

• Methodological Answer:

• Docking: Use Schrödinger Suite for glide docking; prioritize poses with hydrogen bonds to Val18 and hydrophobic interactions with Phe82 .
• MD Simulations: Run 100-ns simulations (AMBER) to assess binding stability; calculate RMSD (<2 Å indicates stable binding) .
• Experimental Cross-Validation: Compare predicted Ki values with SPR (surface plasmon resonance) binding affinities .

Q. What methodologies investigate metabolic stability and toxicity in preclinical models?

• Methodological Answer:

• In Vitro Metabolism: Incubate with liver microsomes (human/rat) and NADPH; monitor parent compound depletion via LC-MS/MS (t1/2 >30 min desirable) .
• In Vivo Toxicity: Conduct acute toxicity studies in rodents (OECD 423); assess liver enzymes (ALT/AST) and renal function (BUN/creatinine) .
• Reactive Metabolite Screening: Trapping assays with glutathione (GSH) to detect electrophilic intermediates .

Methodological Tables

Q. Table 1. Key Reaction Conditions for Synthesis Optimization

Step	Optimal Conditions	Yield Improvement Strategy	Reference
Cyclization	70°C, DMF, 12 hours	Anhydrous conditions, N₂ atmosphere
Carbamoylation	DMF, EDC/HOBt, 0°C → RT	Slow reagent addition (1 hr)
Purification	Flash chromatography (EtOAc/hexane)	Gradient elution (20→50% EtOAc)

Q. Table 2. Common Discrepancies in Biological Data and Solutions

Discrepancy Source	Resolution Method	Example
Assay Variability	Standardize ATP/substrate concentrations	CDK2: 10 µM ATP, pH 7.5 buffer
Compound Degradation	Pre-incubation stability testing	LC-MS monitoring (0, 1, 4 hrs)
Cell Line Differences	Use genetically matched controls	CDK2-KO vs. WT HeLa cells